Cas no 100442-40-8 (5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole)
100442-40-8 structure
Product Name:5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole
CAS No:100442-40-8
MF:C12H18N4S2
MW:282.428119182587
CID:1127935
PubChem ID:13558744
Update Time:2025-04-20
5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole Chemical and Physical Properties
Names and Identifiers
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- 5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole
- 100442-40-8
- 4,4'-[Ethane-1,2-diylbis(sulfanediylmethylene)]bis(5-methyl-1H-imidazole)
- DTXSID70543833
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- Inchi: 1S/C12H18N4S2/c1-9-11(15-7-13-9)5-17-3-4-18-6-12-10(2)14-8-16-12/h7-8H,3-6H2,1-2H3,(H,13,15)(H,14,16)
- InChI Key: YYECZKSABQIMFU-UHFFFAOYSA-N
- SMILES: S(CCSCC1=C(C)NC=N1)CC1=C(C)NC=N1
Computed Properties
- Exact Mass: 282.09754
- Monoisotopic Mass: 282.09728894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 57.36
- LogP: 2.91620
5-methyl-4-[2-[(5-methyl-1h-imidazol-4-yl)methylsulfanyl]ethylsulfanylmethyl]-1h-imidazole Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Jason Wan Lab Chip, 2020,20, 4528-4538
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